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Compound of Interest

Compound Name: Pigment Red 81:2

Cat. No.: B1599079 Get Quote

A Technical Guide to Pigment Red 81:2
For Researchers, Scientists, and Formulation Professionals

This technical guide provides a comprehensive overview of Pigment Red 81:2, a xanthene-

class organic pigment. The information is curated for professionals in research, development,

and formulation who require detailed chemical and physical data.

Chemical Identification and Molecular Structure
Pigment Red 81:2 is a rhodamine-based lake pigment characterized by its brilliant bluish-red

hue.[1][2] It is primarily utilized in applications demanding high color strength and vibrancy,

such as printing inks and coatings.[1][2]

There are inconsistencies across chemical data providers regarding the precise molecular

formula and weight of Pigment Red 81:2. This variation can arise from the complex nature of

the laking process and the specific counter-ions used in its manufacture. The most frequently

cited CAS Number is 75627-12-2.[3][4][5][6]

Below is a summary of the reported molecular data:
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Identifier Value Source(s)

CAS Number 75627-12-2 [3][4][5][6]

C.I. Name Pigment Red 81:2 [3][5]

C.I. Number 45160:2, 45161:1 [1][5]

Chemical Class Xanthene / Rhodamine Lake [3][7]

Molecular Formula C28H30ClN2O3Na [1]

C27H29N2O3+ [3]

C27H28N2O3 [5]

C108H116MoN8O19Si [6]

Molecular Weight ( g/mol ) 501.99 [1]

429.22 [3]

428.52 [5]

1954.14 [4][6]

Physicochemical Properties
Pigment Red 81:2 is recognized for its intense color and fluorescent characteristics, though it

exhibits moderate lightfastness, making it more suitable for indoor applications.[1] Its physical

and resistance properties are summarized below.
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Property Value Source(s)

Appearance Red Powder

Density (g/cm³) 1.7 - 2.5 [7]

Oil Absorption (ml/100g) 40 - 60 [7]

pH (10% slurry) 5.0 - 8.0 [7]

Heat Stability (°C) 120 - 170 [7]

Lightfastness (BWS) 2 - 5 [7]

Water Resistance 3 - 4 (Moderate to Good) [7]

Oil Resistance 3 - 4 (Moderate to Good) [7]

Acid Resistance 2 - 3 (Poor to Moderate) [7]

Alkali Resistance 2 - 3 (Poor to Moderate) [7]

Experimental Protocols
Manufacturing Process Overview

The synthesis of Pigment Red 81:2 is a multi-step process. While proprietary specifics exist

between manufacturers, the general chemical pathway is understood.

The manufacturing process can be summarized as follows:

Condensation: The synthesis begins with the condensation of 3-(Ethylamino)-4-methylphenol

with Phthalic anhydride.[3]

Esterification: The resulting product undergoes esterification with methanol or ethanol and an

inorganic acid.[3]

Laking: The final step involves "laking," where the dye is precipitated onto an inert substrate,

typically a complex salt involving phosphomolybdic acid (PMA) or phosphotungstic acid

(PTA).[3][7] This step is crucial for converting the soluble dye into an insoluble pigment.
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A simplified logical workflow for the synthesis is presented below.
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Simplified Synthesis Workflow for Pigment Red 81:2

3-(Ethylamino)-4-methylphenol +
Phthalic Anhydride

Condensation Reaction

Intermediate Product

Esterification
(with alcohol and inorganic acid)

Soluble Dye

Laking Process
(with phosphomolybdic/phosphotungstic acid)

Pigment Red 81:2
(Insoluble Pigment)
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Property-Application Relationship for Pigment Red 81:2

Key Properties

Primary Applications

Brilliant Bluish-Red Hue

Printing Inks
(Packaging, Advertising)

Decorative Coatings
(Indoor Use)Plastics & Stationery

High Color Strength Moderate LightfastnessGood Dispersibility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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